Cas no 1217788-99-2 ((2S)-2-(2-chlorophenyl)pyrrolidine)

• Product Name: (2S)-2-(2-chlorophenyl)pyrrolidine
• CAS No: 1217788-99-2
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• MDL: MFCD06762561
• CID: 2952858
• PubChem ID: 7022027
• Update Time: 2025-07-26

(2S)-2-(2-chlorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• S-2-(2-氯苯基)四氢吡咯
• (2S)-2-(2-chlorophenyl)pyrrolidine
• (S)-2-(2-CHLOROPHENYL)PYRROLIDINE
• AMOT0563
• AM8998
• F16959
• Reaxys ID: 23436327
• Pyrrolidine, 2-(2-chlorophenyl)-, (2S)-
• AS-47920
• MFCD06762561
• DB-189947
• SCHEMBL6177758
• 1217788-99-2
• CS-0196591
• AKOS015933235

• MDL： MFCD06762561
• Inchi： 1S/C10H12ClN/c11-9-5-2-1-4-8(9)10-6-3-7-12-10/h1-2,4-5,10,12H,3,6-7H2/t10-/m0/s1
• InChI Key： AFXDPDJNNABZGP-JTQLQIEISA-N
• SMILES： ClC1C=CC=CC=1[C@@H]1CCCN1

Computed Properties

• Exact Mass: 181.0658271g/mol
• Monoisotopic Mass: 181.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (2S)-2-(2-chlorophenyl)pyrrolidine

Chemical Profile of (2S)-2-(2-chlorophenyl)pyrrolidine (CAS No. 1217788-99-2)

(2S)-2-(2-chlorophenyl)pyrrolidine, identified by its CAS number 1217788-99-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This enantiomerically pure pyrrolidine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound's stereochemistry, specifically the (S)-configuration at the prochiral center, plays a crucial role in its biological activity and interaction with biological targets.

The molecular structure of (2S)-2-(2-chlorophenyl)pyrrolidine consists of a pyrrolidine ring substituted with a 2-chlorophenyl group at the 2-position. This arrangement imparts specific electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents. The presence of the chloro substituent on the phenyl ring enhances the compound's lipophilicity, which is often a desirable characteristic for oral bioavailability and membrane permeability.

In recent years, there has been growing interest in exploring the pharmacological potential of (2S)-2-(2-chlorophenyl)pyrrolidine. Research studies have highlighted its potential role in modulating various biological pathways, particularly those involving neurotransmitter systems. The compound has been investigated for its effects on serotonin and dopamine receptors, suggesting its utility in the development of treatments for neurological disorders such as depression, anxiety, and Parkinson's disease.

One of the most compelling aspects of (2S)-2-(2-chlorophenyl)pyrrolidine is its enantioselective pharmacology. The (S)-enantiomer exhibits distinct pharmacokinetic and pharmacodynamic properties compared to its (R)-counterpart, which is crucial for optimizing drug efficacy and minimizing side effects. This enantioselectivity has prompted researchers to develop sophisticated synthetic methodologies to achieve high enantiomeric purity, ensuring that the therapeutic benefits are maximized while adverse effects are minimized.

The synthesis of (2S)-2-(2-chlorophenyl)pyrrolidine involves multi-step organic transformations, including chiral resolution or asymmetric synthesis techniques. Advanced catalytic methods, such as transition metal-catalyzed reactions, have been employed to enhance yield and selectivity. These synthetic strategies not only facilitate the production of the compound but also contribute to the broader field of chiral chemistry by providing insights into efficient enantioconvergent processes.

Recent advancements in computational chemistry have further illuminated the structural and functional properties of (2S)-2-(2-chlorophenyl)pyrrolidine. Molecular modeling studies have helped elucidate its binding interactions with biological targets at an atomic level. These insights have been instrumental in designing structure-activity relationship (SAR) studies, allowing researchers to fine-tune the chemical scaffold for improved pharmacological activity.

The compound's potential extends beyond central nervous system (CNS) applications. Preliminary studies suggest that (2S)-2-(2-chlorophenyl)pyrrolidine may exhibit anti-inflammatory and immunomodulatory effects. This broadens its therapeutic scope to include conditions such as autoimmune diseases and chronic inflammation disorders. The ability to modulate multiple biological pathways makes this compound a promising candidate for multitarget drug design.

In conclusion, (2S)-2-(2-chlorophenyl)pyrrolidine (CAS No. 1217788-99-2) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique stereochemistry, combined with its interaction potential with various biological targets, positions it as a key player in modern drug discovery efforts. As research continues to uncover new applications and synthetic strategies, this compound is poised to make significant contributions to pharmaceutical science.